Cas no 121080-96-4 (D-Homocitrulline)
D-Homocitrulline structure
Product Name:D-Homocitrulline
CAS No:121080-96-4
MF:C7H15N3O3
MW:189.212301492691
MDL:MFCD00237406
CID:137051
PubChem ID:7000023
Update Time:2025-04-19
D-Homocitrulline Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-Amino-6-ureidohexanoic acid
- D-Homocitrulline
- D-Homoserine
- D-Lysine,N6-(aminocarbonyl)-
- H-D-Hcit-OH
- H-D-Homocit-OH
- H-D-HCI-OH
- D-HOCIT-OH
- H-D-HOCIT-OH
- D-HomoCit-OH
- D-homocitruline
- H-D-LYS(CONH2)-OH
- H-D-LYS(CARBAMOYL)-OH
- (2R)-2-amino-6-(carbamoylamino)hexanoic acid
- J-004439
- (2R)-2-azaniumyl-6-(carbamoylamino)hexanoate
- MFCD00237406
- (R)-2-Amino-6-ureidohexanoicacid
- Homocitrulline, D-
- SCHEMBL8871251
- N6-(Aminocarbonyl)-D-lysine
- AS-10227
- 837O9SMA7A
- D-Homo-citrulline (H-D-hCit-OH)
- UNII-837O9SMA7A
- DTXSID80426461
- N-Epsilon-carbamoyl-D-lysine
- 121080-96-4
- (2R)-2-Ammonio-6-(carbamoylamino)hexanoate
- A891964
- D-Lysine, N6-(aminocarbonyl)-
- AKOS016843065
-
- MDL： MFCD00237406
- Inchi： 1S/C7H15N3O3/c8-5(6(11)12)3-1-2-4-10-7(9)13/h5H,1-4,8H2,(H,11,12)(H3,9,10,13)/t5-/m1/s1
- InChI Key： XIGSAGMEBXLVJJ-RXMQYKEDSA-N
- SMILES： OC([C@@H](CCCCNC(N)=O)N)=O
Computed Properties
- Exact Mass: 411.17955
- Monoisotopic Mass: 189.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _3.9
- Topological Polar Surface Area: 118A^2
Experimental Properties
- Density: 1.241
- Boiling Point: 392.954 °C at 760 mmHg
- Flash Point: 191.452 °C
- PSA: 130.75
- LogP: 1.02840
D-Homocitrulline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 224483-1g |
R)-2-Amino-6-ureidohexanoic acid |
121080-96-4 | 95% | 1g |
￡132.00 | 2022-02-28 | |
| Fluorochem | 224483-5g |
R)-2-Amino-6-ureidohexanoic acid |
121080-96-4 | 95% | 5g |
￡394.00 | 2022-02-28 | |
| Fluorochem | 224483-25g |
R)-2-Amino-6-ureidohexanoic acid |
121080-96-4 | 95% | 25g |
￡1183.00 | 2022-02-28 | |
| Chemenu | CM182828-10g |
(R)-2-Amino-6-ureidohexanoic acid |
121080-96-4 | 97% | 10g |
$204 | 2021-06-09 | |
| Chemenu | CM182828-25g |
(R)-2-Amino-6-ureidohexanoic acid |
121080-96-4 | 97% | 25g |
$355 | 2021-06-09 | |
| TRC | H590903-250mg |
D-Homocitrulline |
121080-96-4 | 250mg |
$ 59.00 | 2023-09-07 | ||
| TRC | H590903-500mg |
D-Homocitrulline |
121080-96-4 | 500mg |
$ 69.00 | 2023-09-07 | ||
| TRC | H590903-2.5g |
D-Homocitrulline |
121080-96-4 | 2.5g |
$ 150.00 | 2023-09-07 | ||
| Chemenu | CM182828-10g |
(R)-2-Amino-6-ureidohexanoic acid |
121080-96-4 | 97% | 10g |
$204 | 2023-02-18 | |
| Chemenu | CM182828-25g |
(R)-2-Amino-6-ureidohexanoic acid |
121080-96-4 | 97% | 25g |
$355 | 2023-02-18 |
D-Homocitrulline Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
121080-96-4 (D-Homocitrulline) Related Products
- 211681-86-6(L-Norvaline, N-(aminocarbonyl)- (9CI))
- 13594-51-9((R)-2-amino-5-ureidopentanoic acid)
- 1190-49-4(L-Homocitrulline)
- 40860-26-2(2-(carbamoylamino)pentanedioic Acid)
- 93964-74-0(L-Ornithine,N5-(aminocarbonyl)-N2-formyl-)
- 372-75-8(L-Citrulline)
- 627-77-0(2-Amino-5-ureidopentanoic acid)
- 78407-17-7(L-Lysine,N6-[[(2-hydroxyethyl)amino]carbonyl]-)
- 94740-46-2(L-Ornithine,N5-(aminocarbonyl-13C)- (9CI))
- 211681-85-5((2R)-2-(carbamoylamino)pentanoic acid)
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